2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-12-5-4-6-15(9-12)18-17(19)11-20-16-10-13(2)7-8-14(16)3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: ALVYKDBKNOJUIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC2=C(C=CC(=C2)C)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• CAS RN: 315712-77-7

Description

2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide, also known as DMAA, is a synthetic compound that has gained significant attention in the scientific community for its potential applications in research. DMAA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 207.29 g/mol. This compound has been synthesized through various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide is not fully understood, but it is believed to work by increasing the release of norepinephrine, dopamine, and serotonin in the brain. This leads to increased energy, focus, and alertness. This compound also stimulates the sympathetic nervous system, which can increase heart rate, blood pressure, and metabolic rate.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to increase energy expenditure, reduce appetite, and enhance lipid metabolism. This compound has also been shown to increase heart rate, blood pressure, and metabolic rate. In addition, this compound has been found to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide has several advantages for lab experiments. It is easy to synthesize and purify, and it has a long shelf life. This compound is also stable under various conditions, making it suitable for use in different types of experiments. However, this compound also has some limitations. It is a potent stimulant and can have adverse effects on the cardiovascular system. Therefore, caution should be taken when using this compound in lab experiments.

Future Directions

There are several future directions for research on 2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide. One area of interest is its potential as a treatment for obesity and metabolic disorders. This compound has been shown to increase energy expenditure and improve lipid metabolism, making it a promising candidate for these conditions. Another area of interest is its potential as a cognitive enhancer. This compound has been found to improve cognitive function and memory, and further research could explore its potential in this area. Additionally, there is a need for more research on the safety and long-term effects of this compound.

Synthesis Methods

The synthesis of 2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide can be achieved through different methods, including the reaction of 2,5-dimethylphenol with 3-methylbenzoyl chloride in the presence of a base, the reaction of 2,5-dimethylphenol with 3-methylbenzoyl isocyanate, or the reaction of 2,5-dimethylphenol with 3-methylbenzoyl azide. The product is then purified using recrystallization or column chromatography. The purity of this compound can be determined using various analytical techniques, such as high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-(3-methylphenyl)acetamide has been used in scientific research as a stimulant and a thermogenic agent. It has been studied for its potential to increase energy, improve focus, and enhance physical performance. This compound has also been investigated for its potential to induce weight loss and improve metabolic function. In addition, this compound has been studied for its potential to enhance cognitive function and memory.